![molecular formula C16H13N3O B1225478 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde CAS No. 956504-56-6](/img/structure/B1225478.png)
1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde
Overview
Description
1-Benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde is a compound with the molecular formula C16H13N3O . It has been manually annotated by a third party and has a role as an anticoronaviral agent . It is also a pyrazolopyridine .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code:1S/C16H13N3O/c20-12-15-11-19 (10-13-5-2-1-3-6-13)18-16 (15)14-7-4-8-17-9-14/h1-9,11-12H,10H2
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 263.3 . It is a powder at room temperature .Scientific Research Applications
Chemical Properties and Synthesis
The chemistry of pyrazole derivatives is a significant area of interest due to their diverse chemical behaviors and potential applications in various fields, including drug discovery and material science. For instance, studies on the chemistry of 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine complexes have revealed insights into their preparation, properties, and applications, highlighting the potential for similar research on 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde derivatives (Boča, Jameson, & Linert, 2011).
Biological Activities
Cytochrome P450 enzymes play a crucial role in drug metabolism, and research on inhibitors of these enzymes can lead to important findings regarding drug interactions and metabolism. Chemical inhibitors of these enzymes, including pyrazole derivatives, are studied for their selectivity and potential in reducing drug-drug interactions, which could be an avenue for research involving similar compounds (Khojasteh et al., 2011).
Drug Development and Pharmacological Properties
Research on heterocyclic compounds, including pyrazole derivatives, underscores their significance in developing pharmacologically active molecules. The study and application of these compounds in fields such as genetics, pharmacology, and microbiology are crucial for discovering new therapeutic agents and understanding their mechanisms of action (Yoda, 2020).
Kinase Inhibition
Pyrazolo[3,4-b]pyridine derivatives have been highlighted for their versatility in interacting with kinases through multiple binding modes, making them valuable in the design of kinase inhibitors. This indicates a research interest in exploring similar structures for potential therapeutic applications in treating diseases that involve kinase dysregulation (Wenglowsky, 2013).
Optoelectronic Materials
The incorporation of heterocyclic fragments, such as pyrazole and pyridine derivatives, into π-extended conjugated systems has shown promise for creating novel optoelectronic materials. These findings suggest that similar compounds could be explored for their potential in fabricating materials for electronic and photonic applications (Lipunova et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
It has been classified as ananticoronaviral agent , suggesting that it may interact with proteins or enzymes involved in the life cycle of coronaviruses.
Mode of Action
As an anticoronaviral agent, it likely interacts with its target to inhibit the replication or propagation of the virus .
Biochemical Pathways
Given its anticoronaviral activity, it may influence pathways related to viral replication or host immune response .
Result of Action
Its classification as an anticoronaviral agent suggests that it may inhibit the replication of coronaviruses, leading to a decrease in viral load .
properties
IUPAC Name |
1-benzyl-3-pyridin-3-ylpyrazole-4-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O/c20-12-15-11-19(10-13-5-2-1-3-6-13)18-16(15)14-7-4-8-17-9-14/h1-9,11-12H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLALNLLKMJDSEF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(C(=N2)C3=CN=CC=C3)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701332223 | |
Record name | 1-benzyl-3-pyridin-3-ylpyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701332223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
25.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24826363 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
956504-56-6 | |
Record name | 1-benzyl-3-pyridin-3-ylpyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701332223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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